Cas no 871-84-1 (1,7-OCTADIYNE)

1,7-OCTADIYNE structure
1,7-OCTADIYNE structure
Product Name:1,7-OCTADIYNE
CAS No:871-84-1
MF:C8H10
MW:106.165002346039
MDL:MFCD00008580
CID:40112
PubChem ID:24849918
Update Time:2024-10-26

1,7-OCTADIYNE Chemical and Physical Properties

Names and Identifiers

    • 1,7-OCTADIYNE
    • Octadiyne
    • octa-1,7-diyne
    • NSC 35135
    • PD2DJ8KFZ6
    • 1,7-Octadiyne, 98%
    • AT23232
    • DTXCID9048566
    • Oct-1,7-diyne
    • EINECS 212-815-0
    • NSC35135
    • O0147
    • 871-84-1
    • UNII-PD2DJ8KFZ6
    • NSC-35135
    • 1,7 octadiyne
    • AS-79718
    • DTXSID1061233
    • AKOS015836215
    • MFCD00008580
    • NS00039174
    • MDL: MFCD00008580
    • Inchi: 1S/C8H10/c1-3-5-7-8-6-4-2/h1-2H,5-8H2
    • InChI Key: DSOJWVLXZNRKCS-UHFFFAOYSA-N
    • SMILES: C#CCCCCC#C
    • BRN: 1697275

Computed Properties

  • Exact Mass: 106.07800
  • Monoisotopic Mass: 106.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8 g/mL at 25 °C(lit.)
  • Melting Point: 27°C (estimate)
  • Boiling Point: 135°C
  • Flash Point: Fahrenheit: 73.4 ° f
    Celsius: 23 ° c
  • Refractive Index: n20/D 1.446(lit.)
  • Solubility: Not miscible or difficult to mix.
  • PSA: 0.00000
  • LogP: 1.81320
  • Solubility: Not determined

1,7-OCTADIYNE Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 3295 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16-S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:2-8°C

1,7-OCTADIYNE Customs Data

  • HS CODE:29012990

1,7-OCTADIYNE Pricemore >>

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1,7-OCTADIYNE Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Hexane ;  12 h, 3 °C
Reference
Reactivity of an aryl-substituted silicon-silicon triple bond: 1,2-disilabenzenes from the reactions of a 1,2-diaryldisilyne with alkynes
Han, Joon Soo; et al, Dalton Transactions, 2010, 39(39), 9238-9240

Production Method 2

Reaction Conditions
1.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
2.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
2.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
3.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
4.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
3.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
3.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
4.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
5.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 4

Reaction Conditions
1.1 Catalysts: Ytterbium, [η2-N-(diphenylmethylene)-4-fluorobenzenamine]hexakis(hexamethylphosp… ;  17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: Stereoisomer of [η2-N-(diphenylmethylene)benzenamine]tris(hexamethylphosphoric t… Solvents: Tetrahydrofuran
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of lanthanide(II)-imine complexes and their use in carbon-carbon and carbon-nitrogen unsaturated bond transformation
Takaki, Ken; et al, Tetrahedron, 2003, 59(52), 10381-10395

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  rt → 8 °C; 1 h, 8 °C; 8 °C → rt; 2 h, rt
1.2 Reagents: Water Solvents: Water ;  < 35 °C
Reference
Cyclic diynes by alkyne metathesis
Hellbach, Bjoern; et al, Synthesis, 2003, (16), 2535-2541

Production Method 6

Reaction Conditions
1.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 7

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 8

Reaction Conditions
1.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
1.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
2.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
3.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 9

Reaction Conditions
1.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
1.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
2.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
3.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
4.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
4.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
5.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
6.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 10

Reaction Conditions
1.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
2.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
2.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
3.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
4.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
5.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
5.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
6.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
7.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 11

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
3.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
3.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
4.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
5.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
6.1 Reagents: Methyllithium ,  Lithium bromide Solvents: Diethyl ether ,  Pentane ,  Tetrahydrofuran ;  -50 °C; 2 h, rt
6.2 Solvents: Tetrahydrofuran ;  -70 °C; 4 h, rt
7.1 Solvents: Tetrahydrofuran ,  Water ;  6 - 10 s, 20 °C; 1 w, 20 °C
8.1 Catalysts: Ammonium fluoride Solvents: Methanol ,  Water ;  4 d, pH 6, 65 - 70 °C
Reference
Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment
Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 12

Reaction Conditions
1.1 Catalysts: Stereoisomer of [η2-N-(diphenylmethylene)benzenamine]tris(hexamethylphosphoric t… Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of lanthanide(II)-imine complexes and their use in carbon-carbon and carbon-nitrogen unsaturated bond transformation
Takaki, Ken; et al, Tetrahedron, 2003, 59(52), 10381-10395

1,7-OCTADIYNE Raw materials

1,7-OCTADIYNE Preparation Products

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